Cas no 61343-92-8 (Benzaldehyde, 2-methyl-6-phenoxy-)

• Product Name: Benzaldehyde, 2-methyl-6-phenoxy-
• CAS No: 61343-92-8
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 483128
• PubChem ID: 71396749
• Update Time: 2025-04-19

Benzaldehyde, 2-methyl-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methyl-6-phenoxy-
• 2-methyl-6-phenoxybenzaldehyde
• 61343-92-8
• DTXSID00818288

• Inchi： 1S/C14H12O2/c1-11-6-5-9-14(13(11)10-15)16-12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： ZRPRUTWLYKDBPS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C)=C1C=O

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3